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Compound of Interest

Compound Name: 5-Hydroxypiperidin-2-one

Cat. No.: B102186 Get Quote

For researchers, scientists, and professionals in drug development, the responsible disposal of

chemical reagents is a cornerstone of laboratory safety and regulatory adherence. This

document provides a comprehensive, step-by-step guide for the proper disposal of 5-
Hydroxypiperidin-2-one, ensuring the safety of personnel and the protection of our

environment.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to handle 5-Hydroxypiperidin-2-one
with the appropriate Personal Protective Equipment (PPE). While a specific Safety Data Sheet

(SDS) for 5-Hydroxypiperidin-2-one is not readily available, data from the structurally related

compound piperidine indicates significant hazards.[1][2][3][4][5] It is prudent to assume 5-
Hydroxypiperidin-2-one may exhibit similar hazardous properties.

Required Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[2]

Eye Protection: Use safety glasses with side shields or goggles.[2]

Laboratory Coat: A standard flame-retardant lab coat is necessary to protect from skin

contact.[2]
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Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the risk of inhalation.[2]

Quantitative Data for Hazard Assessment
In the absence of specific data for 5-Hydroxypiperidin-2-one, the following table summarizes

information for piperidine, a closely related compound, to guide safety and handling

procedures.

Property Value (for Piperidine)

GHS Hazard Statements

H225: Highly flammable liquid and vapour.[3][4]

H302: Harmful if swallowed.[3] H311 + H331:

Toxic in contact with skin or if inhaled.[3][4]

H314: Causes severe skin burns and eye

damage.[3][4]

Melting Point/Range 9 °F / -13 °C

Boiling Point/Range 223 °F / 106 °C

Density 0.862 g/cm3 (at 68 °F / 20 °C)

Signal Word Danger

Step-by-Step Disposal Protocol
The disposal of 5-Hydroxypiperidin-2-one must be managed as hazardous chemical waste, in

strict accordance with local, state, and federal regulations.[6]

1. Waste Identification and Segregation:

Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical

name, "5-Hydroxypiperidin-2-one".[6]

Crucially, do not mix this waste with other chemical waste streams, especially avoid mixing

with non-halogenated organic waste, unless compatibility has been explicitly verified.[1][6]

Incompatible materials can lead to dangerous chemical reactions.
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2. Containerization:

Use a chemically compatible and sealable container for waste collection (e.g., high-density

polyethylene - HDPE).[1]

Ensure the container is in good condition, free from leaks, and has a secure cap.[6][7]

Do not fill the container to more than 90% capacity to allow for expansion and prevent spills.

[2]

3. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[6]

The storage area should be away from heat, sparks, open flames, and incompatible

materials such as strong oxidizing agents and acids.[1][6]

4. Spill and Emergency Procedures:

In the event of a spill, immediately evacuate the area and alert your supervisor and the

institution's Environmental Health and Safety (EHS) office.[2]

If it is safe to do so, contain the spill using absorbent materials.[2]

Cleanup should only be performed by trained personnel wearing appropriate PPE.[2]

Collect all spilled materials and contaminated debris as hazardous waste.[7]

5. Professional Disposal:

Do not dispose of 5-Hydroxypiperidin-2-one down the drain or in regular trash. This is a

regulatory violation and can lead to environmental contamination.[6]

Contact your institution's EHS office or a licensed chemical waste disposal company to

arrange for pickup and disposal.[6]
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The recommended method for the disposal of such organic compounds is high-temperature

incineration in a specialized hazardous waste incinerator.[1][8]

6. Documentation:

Maintain accurate records of the amount of 5-Hydroxypiperidin-2-one waste generated and

the date of disposal.[2][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Hydroxypiperidin-2-one.
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Caption: Disposal decision workflow for 5-Hydroxypiperidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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